Cas no 1804272-73-8 (2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole)

• Product Name: 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole
• CAS No: 1804272-73-8
• MF: C₉H₆BrClF₂N₂
• MW: 295.511147022247
• CID: 4824623
• Update Time: 2025-07-22

2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C9H6BrClF2N2/c10-3-6-14-5-2-1-4(9(12)13)7(11)8(5)15-6/h1-2,9H,3H2,(H,14,15)
• InChI Key： VKOOKATVVVFFOI-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C(=C(C(F)F)C=CC=2N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7

Additional information on 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole

Introduction to 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole (CAS No. 1804272-73-8)

2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole (CAS No. 1804272-73-8) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a benzimidazole core substituted with a bromomethyl group, a chloro group, and a difluoromethyl group, make it a valuable intermediate in the synthesis of various biologically active molecules.

The benzimidazole scaffold is well-known for its broad spectrum of biological activities, including antiviral, antibacterial, antifungal, and anticancer properties. The presence of the bromomethyl group at the 2-position enhances the reactivity of the molecule, allowing for further functionalization through nucleophilic substitution reactions. This reactivity is particularly useful in medicinal chemistry for constructing more complex structures with tailored biological properties.

The 4-chloro and 5-difluoromethyl substituents contribute to the electronic and steric properties of the molecule, influencing its interaction with biological targets. The chlorine atom can participate in hydrogen bonding or π-stacking interactions, while the difluoromethyl group can modulate lipophilicity and metabolic stability. These features make 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole a promising candidate for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The benzimidazole core has been extensively studied for its ability to interact with proteins such as kinases, proteases, and transcription factors. For instance, derivatives of benzimidazole have shown promise in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

One notable application of 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole is in the synthesis of kinase inhibitors. The bromomethyl group allows for easy introduction of amine-containing pharmacophores through nucleophilic addition reactions, enabling the construction of potent inhibitors with high selectivity. Such inhibitors have been explored as potential treatments for cancers driven by aberrant kinase activity.

Furthermore, the compound has been utilized in the development of agrochemicals. The structural motifs present in 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole are common in herbicides and fungicides, where they contribute to binding affinity and efficacy against target enzymes in plants. Researchers have leveraged its reactivity to design molecules that disrupt essential metabolic pathways in weeds or fungi while maintaining safety for crops.

The difluoromethyl group is particularly interesting from a chemical biology perspective. It has been shown to enhance metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. This property is crucial for drug candidates that require prolonged circulation times within the body to achieve therapeutic effects.

Recent advances in computational chemistry have also facilitated the use of 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole as a starting point for virtual screening campaigns. By integrating experimental data with molecular modeling techniques, researchers can predict binding affinities and optimize lead structures before proceeding to costly synthetic and biological evaluations. This approach has accelerated the discovery process significantly.

The synthesis of 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole typically involves multi-step organic transformations starting from commercially available precursors such as o-aminoacetophenone or 2-aminothiophene derivatives. The introduction of the bromomethyl group is often achieved via halogen-metal exchange followed by quenching with methyl iodide or another brominating agent. The chloro and difluoromethyl substitutions can be performed using appropriate electrophilic halogenation or fluorination reagents.

The purity and quality of 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole are critical for downstream applications. High-performance liquid chromatography (HPLC) or gas chromatography (GC) coupled with mass spectrometry (MS) are commonly employed techniques for analytical characterization. Additionally, nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information necessary for confirming identity and purity.

In conclusion, 2-Bromomethyl-4-chloro-5-difluoromethyl-1H-benzimidazole (CAS No. 1804272-73-8) is a multifunctional building block with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse chemical modifications, making it an invaluable tool for developing novel bioactive compounds targeting various disease-related pathways.